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Compound of Interest

Compound Name: 2-Amino-4'-methylbenzophenone

Cat. No.: B1266141

In the landscape of aromatic ketones, 2-Amino-4'-methylbenzophenone and 4-
Methylbenzophenone represent two structurally similar yet functionally distinct molecules of
significant interest to researchers in materials science and drug discovery. This guide provides
a detailed comparative analysis of their chemical properties, synthesis, and primary
applications, supported by experimental insights to aid in the selection of the appropriate
compound for specific research and development needs.

Chemical and Physical Properties: A Tabular
Comparison

The presence of an amino group on one of the phenyl rings of 2-Amino-4'-
methylbenzophenone introduces notable differences in its physical and chemical properties
when compared to 4-Methylbenzophenone. These differences are summarized below.
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2-Amino-4'-

Property 4-Methylbenzophenone
methylbenzophenone

CAS Number 4937-62-6[1][2][3] 134-84-9[4]

Molecular Formula C14H13NO[3][5] C14H120[6]

Molecular Weight 211.26 g/mol [2][3] 196.24 g/mol [4][6]

White to beige crystalline

Appearance Yellow Crystalline Powder

powder or crystals[7]
Melting Point 65-66 °C[1][8] 56.5-57 °C[4][7]
Boiling Point Not readily available 326 °C[4][7]

Insoluble in water; soluble in
Solubility Soluble in organic solvents organic solvents like

chloroform and methanol[7]

Presence of an amino group at
Key Structural Difference the 2-position of one phenyl Absence of the amino group

ring

Synthesis and Reaction Mechanisms

The synthesis of both compounds can be achieved through Friedel-Crafts acylation, a
cornerstone of aromatic chemistry. However, the starting materials and specific reaction
conditions differ.

Synthesis of 4-Methylbenzophenone

The most common method for synthesizing 4-Methylbenzophenone is the Friedel-Crafts
acylation of toluene with benzoyl chloride in the presence of a Lewis acid catalyst, such as
aluminum chloride (AICI3)[9].
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Caption: Synthesis of 4-Methylbenzophenone via Friedel-Crafts Acylation.
Experimental Protocol: Friedel-Crafts Acylation of Toluene

A general laboratory-scale procedure for the synthesis of 4-Methylbenzophenone is as
follows[2][10][11][12]:

o Reaction Setup: A dry round-bottom flask is equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel. The apparatus is protected from atmospheric moisture.

e Reagent Charging: Anhydrous aluminum chloride (AICIs) is suspended in an inert solvent,
such as dichloromethane, within the flask and cooled in an ice bath.

» Addition of Acylating Agent: Benzoyl chloride is added dropwise to the stirred suspension.
» Addition of Aromatic Substrate: Toluene is then added slowly to the reaction mixture.
+ Reaction: The reaction is stirred at room temperature or gently heated to ensure completion.

o Workup: The reaction is quenched by carefully pouring the mixture over ice and hydrochloric
acid. The organic layer is separated, washed with a sodium bicarbonate solution and brine,
and then dried over an anhydrous salt (e.g., MgSOa).

» Purification: The solvent is removed under reduced pressure, and the resulting crude product
can be purified by recrystallization from a suitable solvent like methanol or ethanol.

Synthesis of 2-Amino-4'-methylbenzophenone
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The synthesis of 2-Amino-4'-methylbenzophenone is more complex due to the presence of
the amino group, which can interfere with the Friedel-Crafts reaction. Therefore, the amino
group is often introduced after the formation of the benzophenone core or by using a protected
aniline derivative. One common approach involves the reaction of a substituted anthranilic acid
derivative[13][14].
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Caption: General synthetic pathway for 2-Amino-4'-methylbenzophenone.

Experimental Protocol: Synthesis from a Protected Anthranilic Acid Derivative

A representative protocol for synthesizing a 2-aminobenzophenone derivative is outlined
below[13][14]:

e Protection of the Amino Group: The amino group of anthranilic acid is first protected, for
example, by reaction with p-toluenesulfonyl chloride.

» Formation of the Acyl Chloride: The carboxylic acid group of the protected anthranilic acid is
converted to an acyl chloride using a reagent like thionyl chloride or phosphorus
pentachloride.

» Friedel-Crafts Acylation: The resulting acyl chloride is then reacted with toluene in the
presence of a Lewis acid catalyst (e.g., AlICI3) in an inert solvent.

» Deprotection: The protecting group is removed from the amino group, often by acid
hydrolysis, to yield the final 2-aminobenzophenone derivative.
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 Purification: The product is purified through standard techniques such as extraction,
chromatography, and recrystallization.

Comparative Performance and Applications

The distinct functionalities of the amino group in 2-Amino-4'-methylbenzophenone and its
absence in 4-Methylbenzophenone lead to vastly different applications.

4-Methylbenzophenone: The Photoinitiator

4-Methylbenzophenone is a well-established Type Il photoinitiator, widely used in UV-curable
coatings, inks, and adhesives[4][7][8]. Its primary role is to initiate polymerization upon
exposure to UV light.

Mechanism of Action:

As a Type Il photoinitiator, 4-Methylbenzophenone requires a co-initiator, typically a tertiary
amine, to generate the free radicals necessary for polymerization[7]. The process involves
several steps:

e UV Absorption: The 4-Methylbenzophenone molecule absorbs UV radiation, promoting it to
an excited singlet state.

« Intersystem Crossing: The excited singlet state rapidly converts to a more stable, longer-
lived triplet state.

o Hydrogen Abstraction: The triplet state of 4-Methylbenzophenone abstracts a hydrogen atom
from the co-initiator (e.g., a tertiary amine).

» Radical Generation: This hydrogen abstraction forms two radicals: a ketyl radical from the 4-
Methylbenzophenone and an amine radical. The amine radical is highly reactive and initiates
the polymerization of monomers and oligomers in the formulation[7].
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Caption: Photoinitiation mechanism of 4-Methylbenzophenone.

2-Amino-4'-methylbenzophenone: The Synthetic

Intermediate

In contrast, 2-Amino-4'-methylbenzophenone is primarily utilized as a versatile intermediate

in organic synthesis, particularly in the pharmaceutical industry[14]. The presence of both an

amino group and a ketone functionality allows for a wide range of chemical transformations. It

serves as a key building block for the synthesis of various heterocyclic compounds, including

quinolines, benzodiazepines, and other pharmacologically active molecules. The biological

activity of derivatives of 2-aminobenzophenone has been a subject of significant research[15]

[16].
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Conclusion

While 2-Amino-4'-methylbenzophenone and 4-Methylbenzophenone share a common
benzophenone core, their distinct functionalities dictate their applications. 4-
Methylbenzophenone excels as a photoinitiator in the polymer and coatings industry due to its
photochemical properties. Conversely, the reactive amino group of 2-Amino-4'-
methylbenzophenone makes it a valuable precursor for the synthesis of complex, biologically
active molecules in the field of drug discovery. The choice between these two compounds is,
therefore, fundamentally dependent on the desired application: photopolymerization for the
former and multistep organic synthesis for the latter. This guide provides the foundational
knowledge for researchers to make an informed decision based on the specific requirements of
their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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